2-cyano-N-(3,5-difluorophenyl)acetamide

• Molecular Formula: C9H6F2N2O
• Molecular Weight: 196.15 g/mol
• IUPAC Name: 2-cyano-N-(3,5-difluorophenyl)acetamide
• InChI: InChI=1S/C9H6F2N2O/c10-6-3-7(11)5-8(4-6)13-9(14)1-2-12/h3-5H,1H2,(H,13,14)
• InChI Key: NFTVTZZAMYREPR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)NC(=O)CC#N

Description

2-Cyano-N-(3,5-difluorophenyl)acetamide is a synthetic acetamide derivative characterized by a cyano (–CN) group at the α-position of the acetamide backbone and a 3,5-difluorophenyl substituent on the nitrogen atom. The fluorine atoms on the phenyl ring enhance electronegativity and metabolic stability, while the cyano group contributes to reactivity and hydrogen-bonding interactions.

Comparison with Similar Compounds

a. 2-Cyano-N-(3,5-dichlorophenyl)acetamide

• Key Differences : Chlorine replaces fluorine, increasing steric bulk and lipophilicity.
• Applications : Widely used as a pharmaceutical intermediate, emphasizing its role in synthesizing bioactive molecules .

Property	2-Cyano-N-(3,5-difluorophenyl)acetamide	2-Cyano-N-(3,5-dichlorophenyl)acetamide
Molecular Weight	~212.14 (estimated)	257.08 (C₉H₆Cl₂N₂O)
Substituents	3,5-F₂	3,5-Cl₂
LogP (Predicted)	~1.8	~2.5
Primary Use	Research intermediate	Pharma/pesticide intermediate

b. 2-Cyano-N-(1-(3,5-difluorophenyl)ethyl)acetamide (Compound 2a)

• Key Differences : An ethyl spacer separates the acetamide nitrogen from the difluorophenyl group.
• Impact : Increased flexibility may alter binding interactions in biological systems. This derivative was studied for enantioselective resolution, highlighting its chiral utility .

Derivatives with Heterocyclic or Sulfonyl Modifications

a. 2-(4-(Benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide (Compound 47)

• Key Differences : Incorporates a benzo[d]thiazole sulfonyl-piperazine moiety.
• Impact : Exhibits potent antimicrobial activity against gram-positive bacteria due to enhanced electron-withdrawing and π-π stacking capabilities .

b. N-(2-(3,5-Dimethylphenoxy)-1-methylethyl)-6-(1-fluoro-1-methylethyl)-1,3,5-triazine-2,4-diamine

• Key Differences: Triazine core with phenoxy and fluoroalkyl groups.
• Impact : Used as the herbicide triaziflam, demonstrating how acetamide derivatives are tailored for agrochemical stability and target specificity .

Methoxy-Substituted Analogues

a. 2-Cyano-N-(3,5-dimethoxybenzyl)acetamide (Compound 3h)

• Key Differences : Methoxy (–OCH₃) groups replace fluorine, increasing electron-donating properties.
• NMR data (δ 3.83 ppm for –OCH₃) confirm structural integrity .

Pharmacological Activity Comparisons

Compound	Biological Activity	Efficacy Notes	Source
2-Cyano-N-(3,5-difluorophenyl)acetamide	Under investigation	Limited data; structural analogs suggest antimicrobial potential	—
Compound 47	Anti-gram-positive bacteria	MIC: <1 µg/mL against S. aureus
Compound 3h	Not reported	Primarily a synthetic intermediate
Triaziflam	Herbicidal	Targets plant cell division